Cas no 30882-70-3 ((3R,5S,8S,9S,10S,11S,13S,14S,17S)-10,13-Dimethyl-17-[(4S)-2-methyl-1,3,2-dioxaborolan-4-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,11-diol)

(3R,5S,8S,9S,10S,11S,13S,14S,17S)-10,13-Dimethyl-17-[(4S)-2-methyl-1,3,2-dioxaborolan-4-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,11-diol structure
30882-70-3 structure
Product Name:(3R,5S,8S,9S,10S,11S,13S,14S,17S)-10,13-Dimethyl-17-[(4S)-2-methyl-1,3,2-dioxaborolan-4-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,11-diol
CAS No:30882-70-3
MF:C22H37BO4
MW:376.337787389755
CID:2664381
Update Time:2023-08-06

(3R,5S,8S,9S,10S,11S,13S,14S,17S)-10,13-Dimethyl-17-[(4S)-2-methyl-1,3,2-dioxaborolan-4-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,11-diol Chemical and Physical Properties

Names and Identifiers

    • (20S)-3α,11β-Dihydroxy-20,21-[(methylboranediyl)bisoxy]-5α-pregnane
    • QASBNCYVHVTGML-OWDAMQMQSA-N
    • (3R,5S,8S,9S,10S,11S,13S,14S,17S)-10,13-Dimethyl-17-[(4S)-2-methyl-1,3,2-dioxaborolan-4-yl]-2,3,4,5,
    • (3R,5S,8S,9S,10S,11S,13S,14S,17S)-10,13-Dimethyl-17-[(4S)-2-methyl-1,3,2-dioxaborolan-4-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,11-diol
    • Inchi: 1S/C22H37BO4/c1-21-9-8-14(24)10-13(21)4-5-15-16-6-7-17(19-12-26-23(3)27-19)22(16,2)11-18(25)20(15)21/h13-20,24-25H,4-12H2,1-3H3/t13-,14+,15-,16-,17+,18-,19+,20+,21-,22-/m0/s1
    • InChI Key: QASBNCYVHVTGML-OWDAMQMQSA-N
    • SMILES: O[C@H]1C[C@]2(C)[C@@H]([C@H]3COB(C)O3)CC[C@H]2[C@@H]2CC[C@H]3C[C@@H](CC[C@]3(C)[C@H]21)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 1
  • Complexity: 587
  • Topological Polar Surface Area: 58.9

(3R,5S,8S,9S,10S,11S,13S,14S,17S)-10,13-Dimethyl-17-[(4S)-2-methyl-1,3,2-dioxaborolan-4-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,11-diol Related Literature

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